N-(5-Amino-2-methoxyphenyl)-2-(4-ethylphenoxy)-acetamide

• IUPAC Name: N-(5-amino-2-methoxyphenyl)-2-(4-ethylphenoxy)acetamide
• InChI: InChI=1S/C17H20N2O3/c1-3-12-4-7-14(8-5-12)22-11-17(20)19-15-10-13(18)6-9-16(15)21-2/h4-10H,3,11,18H2,1-2H3,(H,19,20)
• InChI Key: CHQKBRBHZYIMKF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)OCC(=O)NC2=C(C=CC(=C2)N)OC
• Molecular Formula: C17H20N2O3
• Molecular Weight: 300.35 g/mol

Description

N-(5-Amino-2-methoxyphenyl)-2-(4-ethylphenoxy)-acetamide, commonly referred to as NAMPA, is an organic compound with a wide range of applications in the fields of science, medicine, and industrial chemistry. NAMPA is a highly versatile compound, with a wide range of uses in the laboratory setting, from synthesis of other compounds to biochemical and physiological research.

Scientific Research Applications

Catalytic Synthesis

• The compound is an important intermediate in the synthesis of azo disperse dyes. A study demonstrated its production through catalytic hydrogenation, highlighting advancements in green chemistry methods (Zhang, 2008).

Biological Activity

• Research has shown the potential of similar acetamide derivatives as selective β3-adrenergic receptor agonists, indicating their utility in treating obesity and type 2 diabetes (Maruyama et al., 2012).

Radiopharmaceutical Development

• Certain acetamide derivatives have been evaluated for use in positron emission tomography (PET) imaging, although not all have shown effective results (Prabhakaran et al., 2006).

Chemoselective Synthesis

• The compound serves as an intermediate in the natural synthesis of antimalarial drugs, with research focusing on the chemoselective acetylation of related compounds (Magadum & Yadav, 2018).

Derivative Development

• Studies have developed derivatives of acetamide for various pharmacological applications, including analgesic and anti-inflammatory properties (Sinning et al., 2008).

Medicinal Chemistry

• Acetamide derivatives have been synthesized for potential use as cytotoxic, anti-inflammatory, analgesic, and antipyretic agents (Rani et al., 2016).

Gastroprokinetic Activity

• Similar compounds have been explored for their gastroprokinetic activity, highlighting the importance of molecular structure in pharmacological effectiveness (Kalo et al., 1995).

Polymer Science

• The compound and its derivatives have been used in the synthesis of polymeric materials with potential pharmacological activity (Román & Gallardo, 1992).

Hydrogen Bond Studies

• Research on substituted acetamides has provided insights into hydrogen bond formation and molecular structures, which are vital for understanding drug interactions (Romero & Angela, 2008).

Anticancer Applications

• Several studies have synthesized and evaluated derivatives for their potential as anticancer agents, demonstrating the versatility of acetamide compounds in medicinal chemistry (Vinayak et al., 2014).